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Compound of Interest

Compound Name:
Benzyltrimethylammonium

tribromide

Cat. No.: B8807881 Get Quote

This technical support center provides essential information, troubleshooting guidance, and

frequently asked questions regarding the thermal stability of Benzyltrimethylammonium
tribromide for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is Benzyltrimethylammonium tribromide and what are its primary applications?

A1: Benzyltrimethylammonium tribromide (BTMABr3) is a yellow to orange crystalline

powder with the chemical formula C₆H₅CH₂N(Br₃)(CH₃)₃.[1] It is widely used in organic

synthesis as a solid, stable, and easy-to-handle brominating agent, presenting a safer

alternative to liquid bromine.[1][2] Its applications include the selective bromination of aromatic

compounds like phenols and anilines, as well as acting as a mild oxidizing agent for various

functional groups.[1][3] It can also serve as a phase-transfer catalyst, which can improve

reaction rates and yields.[4]

Q2: What are the recommended storage and handling procedures for

Benzyltrimethylammonium tribromide?

A2: To ensure the stability and integrity of the compound, it should be stored in a tightly closed

container in a dry, cool, and well-ventilated area.[5] For optimal preservation, it is

recommended to keep it in a dark place under an inert atmosphere at room temperature.[1]

The compound is light-sensitive and can absorb moisture from the air.[6][7] When handling, it is
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crucial to avoid the formation of dust and aerosols.[5] Always use appropriate personal

protective equipment (PPE), including gloves, and safety goggles, and work in a well-ventilated

area or under a chemical fume hood.[5][8]

Q3: What are the known physical and thermal properties of Benzyltrimethylammonium
tribromide?

A3: Key physical and thermal property data are summarized in the table below. Notably, a

specific decomposition temperature for Benzyltrimethylammonium tribromide is not

consistently reported in safety data sheets.[5][7] However, thermal decomposition can occur,

especially at elevated temperatures, leading to the release of irritating gases.[7] For reference,

a structurally similar compound, Trimethylphenylammonium tribromide, is reported to

decompose at 110-115 °C.

Q4: What are the potential hazardous decomposition products?

A4: While specific studies on Benzyltrimethylammonium tribromide's decomposition

products are not readily available, thermal degradation is expected to release irritating and

toxic gases.[7] Based on the decomposition of the related compound

Benzyltrimethylammonium bromide, hazardous products are likely to include hydrogen

bromide, carbon monoxide, carbon dioxide, and nitrogen oxides (NOx).[6][8]

Q5: What conditions and materials are incompatible with Benzyltrimethylammonium
tribromide?

A5: To prevent hazardous reactions, avoid exposure to excess heat, light, and moisture.[6][7]

The compound is incompatible with strong oxidizing agents.[7] Contact with all common metals

except nickel and lead should be avoided as it may induce polymerization with the evolution of

heat and hydrogen bromide.[9]

Quantitative Data Summary
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Property Value Source(s)

Appearance
Yellow to orange crystalline

powder
[1]

CAS Number 111865-47-5 [10]

Molecular Formula C₁₀H₁₆Br₃N [7]

Molecular Weight 389.95 g/mol

Melting Point 99 - 101 °C [1][5]

Decomposition Temperature No data available [5][7]

Storage Conditions
Room temperature, inert

atmosphere, dark, dry
[1][5]

Troubleshooting Guide
Issue 1: During a heated reaction, the mixture unexpectedly darkened and released pungent

fumes.

Possible Cause: This is a strong indicator of thermal decomposition. The reaction

temperature likely exceeded the stability threshold of Benzyltrimethylammonium
tribromide.

Recommended Action:

Immediately and safely cool the reaction vessel.

Ensure the reaction is performed in a well-ventilated chemical fume hood.

Consider running the reaction at a lower temperature or using a solvent with a lower

boiling point.

If high temperatures are necessary, consider adding the reagent in portions to control the

exothermic potential.
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Issue 2: The stored Benzyltrimethylammonium tribromide has changed in color or

consistency.

Possible Cause: The compound is light-sensitive and can absorb moisture.[6][7] Color

change may indicate degradation due to improper storage.

Recommended Action:

Verify that the compound is stored in a tightly sealed, opaque container in a dry

environment.[1][5]

Consider purging the container with an inert gas like nitrogen or argon before sealing.

If degradation is suspected, it is advisable to use a fresh batch of the reagent to ensure

reaction reproducibility and safety.

Issue 3: An experiment yielded unexpected byproducts or a low yield, suggesting the reagent is

inactive.

Possible Cause: The reagent may have degraded due to prolonged or improper storage.

Thermal decomposition can occur even at temperatures near the melting point.

Recommended Action:

Review storage conditions as described in Issue 2.

To assess the thermal stability for your specific experimental conditions, consider

performing a thermogravimetric analysis (TGA) or differential scanning calorimetry (DSC)

on a small sample.

Use a fresh supply of the reagent and compare the results.

Experimental Protocols
Protocol: Determination of Thermal Stability by
Thermogravimetric Analysis (TGA)
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This protocol provides a general method for assessing the thermal stability and decomposition

profile of Benzyltrimethylammonium tribromide.

Objective: To determine the onset temperature of decomposition and the mass loss profile as a

function of temperature.

Materials:

Benzyltrimethylammonium tribromide sample (5-10 mg)

TGA instrument (e.g., TA Instruments, Mettler Toledo)

High-purity inert gas (Nitrogen or Argon)

Ceramic or platinum TGA pan

Procedure:

Instrument Preparation:

Turn on the TGA instrument and the inert gas flow. Allow the system to stabilize.

Perform a baseline (blank) run with an empty sample pan to ensure instrument calibration.

Sample Preparation:

Tare the TGA pan on a microbalance.

Carefully place 5-10 mg of Benzyltrimethylammonium tribromide into the pan.

Distribute the sample evenly across the bottom.

Record the exact initial mass.

TGA Measurement:

Place the sample pan into the TGA furnace.

Set the experimental parameters:
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Gas: Nitrogen or Argon at a flow rate of 20-50 mL/min.

Temperature Program:

Equilibrate at 30 °C.

Ramp from 30 °C to 300 °C at a heating rate of 10 °C/min.

Data Analysis:

Plot the sample mass (%) as a function of temperature (°C).

The onset of decomposition is identified as the temperature at which significant mass loss

begins. This can be determined using the derivative of the TGA curve (DTG curve), where

the peak indicates the point of maximum decomposition rate.

Record the temperature at 5% mass loss (T₅) as a common metric for the onset of thermal

decomposition.

Visualizations
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Observation:
Unexpected Reaction Outcome

(e.g., dark color, fumes, low yield)

Was the reaction
heated above 90°C?

Potential Cause:
Thermal Decomposition

Yes

How was the
reagent stored?

No

Solution:
- Lower reaction temperature

- Add reagent in portions
- Use lower-boiling solvent

Properly

Potential Cause:
Degraded Reagent

Improperly
(exposed to light/moisture)

Solution:
- Store in cool, dry, dark place

- Use fresh reagent
- Purge container with inert gas

Further Analysis:
Perform TGA/DSC to

determine stability limit

Benzyltrimethylammonium
Tribromide

Δ (Heat)
(> ~100-110°C) Decomposition Products

Benzyl Bromide

Likely

TrimethylamineLikely

HBr, Br₂, NOx, CO, CO₂

Possible
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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